Cas no 76524-05-5 (Pentanoic acid, 2-acetyl-5-(diethylamino)-, ethyl ester)

• Product Name: Pentanoic acid, 2-acetyl-5-(diethylamino)-, ethyl ester
• CAS No: 76524-05-5
• MF: C₁₃H₂₅NO₃
• MW: 243.342504262924
• CID: 537659
• PubChem ID: 12600582
• Update Time: 2025-04-19

Pentanoic acid, 2-acetyl-5-(diethylamino)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 2-acetyl-5-(diethylamino)-, ethyl ester
• ethyl 2-acetyl-5-(diethylamino)pentanoate
• DTXSID60503986
• SCHEMBL10870380
• 76524-05-5

• Inchi： 1S/C13H25NO3/c1-5-14(6-2)10-8-9-12(11(4)15)13(16)17-7-3/h12H,5-10H2,1-4H3
• InChI Key： ADNRDYIDBPROOQ-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C)=O)CCCN(CC)CC)=O

Computed Properties

• Exact Mass: 243.18344366g/mol
• Monoisotopic Mass: 243.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 10
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.6Ų